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Compound of Interest

Compound Name: 4-Butylphenol-d5

Cat. No.: B1380642 Get Quote

Disclaimer: This document has been compiled to provide a comprehensive material safety data

sheet (MSDS) for 4-Butylphenol-d5. Due to the limited availability of specific safety and

toxicological data for the deuterated form (CAS: 1219795-04-6), this guide primarily utilizes

data from its non-deuterated analog, 4-Butylphenol (also known as 4-n-Butylphenol, CAS:

1638-22-8) and its isomer 4-tert-Butylphenol (CAS: 98-54-4). It is crucial to handle 4-
Butylphenol-d5 with the same precautions as its non-deuterated counterpart. 4-Butylphenol-
d5 is the deuterium-labeled version of 4-Butylphenol and is primarily used in research,

particularly in pharmacokinetic and metabolic studies.[1]

Section 1: Chemical and Physical Properties
This section summarizes the key physical and chemical properties of 4-Butylphenol. These

values provide essential information for safe handling, storage, and experimental design.
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Property Value Reference

Molecular Formula C₁₀H₉D₅O [1]

Molecular Weight 155.26 g/mol Calculated

Boiling Point 237-239 °C at 760 mmHg [2]

Melting Point 98-99 °C [2]

Flash Point 113-115 °C [2]

Density 1.0 ± 0.1 g/cm³

Vapor Pressure 0.0 ± 0.5 mmHg at 25°C

Water Solubility 580 - 607.2 mg/L at 25°C

LogP (Octanol/Water Partition

Coefficient)
3.54

pKa 10.16 at 25°C

Section 2: Toxicological Data
The following table outlines the available toxicological data for 4-Butylphenol. This information

is critical for assessing potential health hazards and implementing appropriate safety

measures.

Toxicity Metric Value Species Route Reference

LD50 (Acute

Oral)

2951 - 3250

mg/kg
Rat Oral

LD50 (Acute

Dermal)

2288 - 2520

mg/kg
Rabbit Dermal

EC50 (Daphnia

magna, 48h)
4.8 mg/L Water flea Aquatic

ErC50 (Algae,

72h)
14 mg/L

Pseudokirchnerie

lla subcapitata
Aquatic
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Health Hazard Information:

Skin: Causes skin irritation. May be absorbed through the skin.

Eyes: Causes serious eye damage.

Inhalation: May cause respiratory tract irritation.

Ingestion: May cause gastrointestinal tract irritation with symptoms like nausea, vomiting,

and diarrhea.

Reproductive Toxicity: Suspected of damaging fertility or the unborn child.

Section 3: Experimental Protocols
Handling and Personal Protective Equipment (PPE)
Proper handling procedures are paramount to ensure laboratory safety. The following workflow

outlines the recommended steps for handling 4-Butylphenol-d5.
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Preparation

Handling

Post-Handling

Obtain special instructions before use

Ensure adequate ventilation

Don personal protective equipment (PPE)

Weigh/handle in a chemical fume hood

Proceed to handling

Avoid dust formation

Avoid contact with skin and eyes

Wash hands and exposed skin thoroughly

Complete handling

Store in a tightly closed container in a dry, cool, and well-ventilated place

Dispose of waste according to regulations

Click to download full resolution via product page

Caption: Recommended workflow for handling 4-Butylphenol-d5.
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Detailed PPE Specifications:

Eye/Face Protection: Wear chemical safety goggles or a face shield as described by OSHA's

eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.

Respiratory Protection: Under normal use conditions with adequate ventilation, respiratory

protection may not be required. If dust is generated, use a particle filter respirator.

First-Aid Measures
In case of exposure, immediate and appropriate first aid is crucial.

Routes of Exposure & First Aid

Exposure Event

Inhalation Skin Contact Eye Contact Ingestion

Remove to fresh air.
If not breathing, give artificial respiration.

Wash off immediately with plenty of water for at least 15 minutes.
Remove contaminated clothing.

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do. Continue rinsing.

Do NOT induce vomiting.
Rinse mouth with water.

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: First-aid procedures for exposure to 4-Butylphenol-d5.

Specific First-Aid Instructions:

Inhalation: Remove the victim to fresh air and keep them at rest in a position comfortable for

breathing. If not breathing, give artificial respiration. Call a physician immediately.
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Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water/shower

for at least 15 minutes. Call a physician immediately.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. Immediately call a poison center or doctor.

Ingestion: Do NOT induce vomiting. Rinse mouth. Call a physician immediately.

Section 4: Environmental Hazards and Disposal
4-Butylphenol is classified as toxic to aquatic life with long-lasting effects. Therefore, proper

disposal is essential to prevent environmental contamination.

Generation of 4-Butylphenol-d5 Waste

Collect in suitable, closed, and labeled containers

Prevent entry into drains and waterways

Dispose of contents/container at an approved waste disposal plant

Follow local, regional, and national regulations

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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